Cas no 1337023-23-0 (3-(4-methoxy-3,5-dimethylphenyl)methylpyrrolidine)

• Product Name: 3-(4-methoxy-3,5-dimethylphenyl)methylpyrrolidine
• CAS No: 1337023-23-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5998030
• PubChem ID: 131466529
• Update Time: 2025-05-20

3-(4-methoxy-3,5-dimethylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3,5-dimethylphenyl)methylpyrrolidine
• EN300-1764030
• 1337023-23-0
• 3-[(4-methoxy-3,5-dimethylphenyl)methyl]pyrrolidine

• Inchi： 1S/C14H21NO/c1-10-6-13(7-11(2)14(10)16-3)8-12-4-5-15-9-12/h6-7,12,15H,4-5,8-9H2,1-3H3
• InChI Key： BEZZHHZTITVOIX-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)CC1CNCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-methoxy-3,5-dimethylphenyl)methylpyrrolidine

3-(4-Methoxy-3,5-Dimethylphenyl)Methylpyrrolidine: A Comprehensive Overview

The compound 1337023-23-0, also known as 3-(4-methoxy-3,5-dimethylphenyl)methylpyrrolidine, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrrolidine derivatives, which have gained significant attention in the fields of organic chemistry, pharmacology, and materials science due to their versatile properties. The molecule's structure features a pyrrolidine ring substituted with a methoxy group and two methyl groups on the aromatic ring, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of 1337023-23-0 in drug discovery, particularly in the development of bioactive compounds with anti-inflammatory and antioxidant properties. Researchers have explored its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings suggest that 1337023-23-0 could serve as a lead compound for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

In addition to its pharmacological applications, 1337023-23-0 has also been investigated for its role in materials science. The compound's unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in this area have demonstrated that 1337023-23-0 can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

The synthesis of 1337023-23-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway by employing transition metal catalysts, such as palladium complexes, to achieve higher yields and better purity. These improvements have made the compound more accessible for large-scale production and industrial applications.

From an environmental perspective, 1337023-23-0 has been evaluated for its biodegradability and eco-friendliness. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some other synthetic compounds used in similar applications. This aspect is particularly important as industries increasingly prioritize green chemistry principles in their operations.

In conclusion, 13698886989 is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within the chemical sciences. As research continues to uncover new properties and uses for this compound, its role in advancing both scientific knowledge and industrial applications is likely to grow further.